molecular formula C17H19NO3 B8688725 4-Benzyloxy-N-methoxy-N-methylphenylacetamide CAS No. 243641-09-0

4-Benzyloxy-N-methoxy-N-methylphenylacetamide

Cat. No.: B8688725
CAS No.: 243641-09-0
M. Wt: 285.34 g/mol
InChI Key: NFZWIMOIORHGEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Benzyloxy-N-methoxy-N-methylphenylacetamide is a useful research compound. Its molecular formula is C17H19NO3 and its molecular weight is 285.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

243641-09-0

Molecular Formula

C17H19NO3

Molecular Weight

285.34 g/mol

IUPAC Name

N-methoxy-N-methyl-2-(4-phenylmethoxyphenyl)acetamide

InChI

InChI=1S/C17H19NO3/c1-18(20-2)17(19)12-14-8-10-16(11-9-14)21-13-15-6-4-3-5-7-15/h3-11H,12-13H2,1-2H3

InChI Key

NFZWIMOIORHGEH-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)CC1=CC=C(C=C1)OCC2=CC=CC=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of (4-benzyloxy-phenyl)-acetic acid (61.9 mmol, 15.0 g), HBTU (74.3 mmol, 28.1 g), and N,O-dimethylhydroxylamine hydrochloride (92.9 mmol, 9.0 g) in DMF (100 mL) at 0° C. was added DIEA (136.3 mmol, 17.5 g) drop-wise. The reaction mixture was warmed to room temperature and stirred for 30 min. The mixture was diluted with ethyl acetate, washed with water, and 1.0 N HCl, followed by brine. The organic layer was dried (Na2SO4), filtered and concentrated under reduced pressure to provide 2-(4-benzyloxy-phenyl)-N-methoxy-N-methyl-acetamide.
Quantity
15 g
Type
reactant
Reaction Step One
Name
Quantity
28.1 g
Type
reactant
Reaction Step One
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
9 g
Type
reactant
Reaction Step One
Name
Quantity
17.5 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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